Protriptyline hydrochloride
Protriptyline hydrochloride
Protriptyline Hydrochloride is the hydrochloride salt form of protriptyline, a tricyclic secondary amine with antidepressant property. Protriptyline hydrochloride blocks the re-uptake of norepinephrine and serotonin by nerve terminals, thereby increasing available norepinephrine and serotonin. Protriptyline does not block dopamine transport but may have an indirect dopamine-facilitating effect through interactions of increased peri-synaptic abundance of norepinephrine, particularly in the cerebral cortex, where adrenergic terminals exceed dopaminergic terminals. This results in elevation of mood and behavioral activity. In addition, this agent exhibits anticholinergic activity.
Tricyclic antidepressant similar in action and side effects to IMIPRAMINE. It may produce excitation.
Tricyclic antidepressant similar in action and side effects to IMIPRAMINE. It may produce excitation.
Brand Name:
Vulcanchem
CAS No.:
1225-55-4
VCID:
VC0002183
InChI:
InChI=1S/C19H21N.ClH/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19;/h2-5,7-10,12-13,19-20H,6,11,14H2,1H3;1H
SMILES:
CNCCCC1C2=CC=CC=C2C=CC3=CC=CC=C13.Cl
Molecular Formula:
C19H22ClN
Molecular Weight:
299.8 g/mol
Protriptyline hydrochloride
CAS No.: 1225-55-4
Inhibitors
VCID: VC0002183
Molecular Formula: C19H22ClN
Molecular Weight: 299.8 g/mol
| CAS No. | 1225-55-4 |
|---|---|
| Product Name | Protriptyline hydrochloride |
| Molecular Formula | C19H22ClN |
| Molecular Weight | 299.8 g/mol |
| IUPAC Name | N-methyl-3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenyl)propan-1-amine;hydrochloride |
| Standard InChI | InChI=1S/C19H21N.ClH/c1-20-14-6-11-19-17-9-4-2-7-15(17)12-13-16-8-3-5-10-18(16)19;/h2-5,7-10,12-13,19-20H,6,11,14H2,1H3;1H |
| Standard InChIKey | OGQDIIKRQRZXJH-UHFFFAOYSA-N |
| SMILES | CNCCCC1C2=CC=CC=C2C=CC3=CC=CC=C13.Cl |
| Canonical SMILES | CNCCCC1C2=CC=CC=C2C=CC3=CC=CC=C13.Cl |
| Appearance | Solid powder |
| Description | Protriptyline Hydrochloride is the hydrochloride salt form of protriptyline, a tricyclic secondary amine with antidepressant property. Protriptyline hydrochloride blocks the re-uptake of norepinephrine and serotonin by nerve terminals, thereby increasing available norepinephrine and serotonin. Protriptyline does not block dopamine transport but may have an indirect dopamine-facilitating effect through interactions of increased peri-synaptic abundance of norepinephrine, particularly in the cerebral cortex, where adrenergic terminals exceed dopaminergic terminals. This results in elevation of mood and behavioral activity. In addition, this agent exhibits anticholinergic activity. Tricyclic antidepressant similar in action and side effects to IMIPRAMINE. It may produce excitation. |
| Related CAS | 438-60-8 (Parent) |
| Solubility | 45 [ug/mL] |
| Synonyms | Hydrochloride, Protriptyline Protriptyline Protriptyline Hydrochloride Vivactil |
| Reference | 1:Psychosomatics. 1964 Mar-Apr;5:96-101. PROTRIPTYLINE HYDROCHLORIDE (TRIPTIL)--A NEW ANTIDEPRESSANT.FELDMAN PE, PMID: 14130889 |
| PubChem Compound | 6603149 |
| Last Modified | Nov 11 2021 |
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